Cas no 2680763-10-2 (3-N-(2-ethoxyethyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid)

• Product Name: 3-N-(2-ethoxyethyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid
• CAS No: 2680763-10-2
• MF: C₁₀H₁₆F₃NO₄
• MW: 271.233553886414
• CID: 5634105
• PubChem ID: 165939749
• Update Time: 2025-06-10

3-N-(2-ethoxyethyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283459
• 2680763-10-2
• 3-[N-(2-ethoxyethyl)-2,2,2-trifluoroacetamido]-2-methylpropanoic acid
• 3-N-(2-ethoxyethyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid

• Inchi： 1S/C10H16F3NO4/c1-3-18-5-4-14(6-7(2)8(15)16)9(17)10(11,12)13/h7H,3-6H2,1-2H3,(H,15,16)
• InChI Key： ALONUOJZPKVYPH-UHFFFAOYSA-N
• SMILES： FC(C(N(CCOCC)CC(C(=O)O)C)=O)(F)F

Computed Properties

• Exact Mass: 271.10314248g/mol
• Monoisotopic Mass: 271.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-N-(2-ethoxyethyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid

Introduction to 3-N-(2-ethoxyethyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid (CAS No. 2680763-10-2)

3-N-(2-ethoxyethyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid (CAS No. 2680763-10-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trifluoroacetamido group and an ethoxyethyl substituent. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The chemical structure of 3-N-(2-ethoxyethyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid can be described as follows: it consists of a 2-methylpropanoic acid core with a trifluoroacetamido group attached to the nitrogen atom of the amide linkage. Additionally, the nitrogen atom is substituted with a 2-ethoxyethyl group. This combination of functional groups imparts specific physicochemical properties to the molecule, such as enhanced solubility and stability.

Recent studies have highlighted the potential of 3-N-(2-ethoxyethyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid in various therapeutic areas. One notable application is in the treatment of metabolic disorders. Research has shown that this compound exhibits potent anti-diabetic properties by modulating key enzymes involved in glucose metabolism. Specifically, it has been found to inhibit alpha-glucosidase and alpha-amylase, which are crucial enzymes in carbohydrate digestion and absorption.

In addition to its anti-diabetic effects, 3-N-(2-ethoxyethyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid has also demonstrated promising anti-inflammatory properties. In vitro studies have revealed that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that the compound may have potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-N-(2-ethoxyethyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It also shows minimal metabolism by cytochrome P450 enzymes, which reduces the risk of drug-drug interactions.

Toxicity studies have been conducted to assess the safety of 3-N-(2-ethoxyethyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid. Results from these studies indicate that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in humans.

The synthesis of 3-N-(2-ethoxyethyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid involves a series of well-defined chemical reactions. The key steps include the formation of the trifluoroacetamide moiety through reaction with trifluoroacetyl chloride and subsequent coupling with 3-amino-4-methylpentanoic acid using standard peptide coupling reagents. The final step involves the introduction of the 2-ethoxyethyl substituent via nucleophilic substitution.

In conclusion, 3-N-(2-ethoxyethyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid (CAS No. 2680763-10-2) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic applications make it an exciting area for future investigation. Ongoing research aims to optimize its properties and explore its full therapeutic potential in various disease conditions.